Cas no 1093847-70-1 (2-Chloro-5-iodo-N-methylpyrimidin-4-amine)

• Product Name: 2-Chloro-5-iodo-N-methylpyrimidin-4-amine
• CAS No: 1093847-70-1
• MF: C₅H₅ClIN₃
• MW: 269.470771551132
• CID: 4679726
• Update Time: 2025-06-25

2-Chloro-5-iodo-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodo-N-methylpyrimidin-4-amine
• 2-Chloro-5-iodo-N-methylpyrimidin-4-amine

• Inchi： 1S/C5H5ClIN3/c1-8-4-3(7)2-9-5(6)10-4/h2H,1H3,(H,8,9,10)
• InChI Key： YTDBEZFCZKWKEI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N=C1NC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Topological Polar Surface Area: 37.8

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 380.8±27.0 °C at 760 mmHg
• Flash Point: 184.1±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-5-iodo-N-methylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)